5-chloro-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H16ClNO3
• Molecular Weight: 329.8 g/mol
• IUPAC Name: 5-chloro-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1H-indol-2-one
• InChI: InChI=1S/C18H16ClNO3/c1-10-3-5-13(11(2)7-10)16(21)9-18(23)14-8-12(19)4-6-15(14)20-17(18)22/h3-8,23H,9H2,1-2H3,(H,20,22)
• InChI Key: QUYMZNKFTZJARB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O)C

Description

5-chloro-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has been of interest in scientific research due to its potential applications in the field of medicine. This compound is also known as Indoximod and has been found to have promising effects on the immune system.

Mechanism of Action

Indoximod works by inhibiting the activity of an enzyme called indoleamine 2,3-dioxygenase (IDO). IDO is responsible for the breakdown of the amino acid tryptophan, which is essential for the proper functioning of the immune system. By inhibiting IDO, Indoximod helps to increase the levels of tryptophan in the body, which in turn helps to activate the immune system.
Biochemical and Physiological Effects:
Indoximod has been found to have several biochemical and physiological effects on the body. It has been shown to increase the levels of tryptophan in the blood, which can help activate the immune system. It has also been found to decrease the levels of kynurenine, which is a byproduct of tryptophan metabolism that has been linked to immune suppression.

Advantages and Limitations for Lab Experiments

One of the advantages of using Indoximod in lab experiments is its immunomodulatory effects, which can help researchers study the immune system. However, one of the limitations is that its effects may vary depending on the type of cancer or disease being studied, which can make it difficult to generalize its effects.

Future Directions

There are several future directions for the study of Indoximod. One direction is to further explore its potential use in cancer treatment, particularly in combination with other cancer therapies. Another direction is to investigate its potential use in the treatment of autoimmune diseases and viral infections. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-chloro-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can be achieved through a multi-step process involving the reaction of various chemical compounds. The process involves the use of reagents such as sodium hydroxide, hydrochloric acid, and acetic anhydride. The final product is obtained through a purification process using chromatography.

Scientific Research Applications

Indoximod has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been found to have immunomodulatory effects, which means that it can help regulate the immune system. This has led to its potential use in the treatment of cancer, autoimmune diseases, and viral infections.